3-Chloro-5-cyclopropoxypyridin-4-amine

• Molecular Formula: C8H9ClN2O
• Molecular Weight: 184.62 g/mol
• IUPAC Name: 3-chloro-5-cyclopropyloxypyridin-4-amine
• InChI: InChI=1S/C8H9ClN2O/c9-6-3-11-4-7(8(6)10)12-5-1-2-5/h3-5H,1-2H2,(H2,10,11)
• InChI Key: BWOFYGDIXJIQPF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=CC(=C2N)Cl

Description

3-Chloro-5-cyclopropoxypyridin-4-amine is a pyridine derivative featuring a chlorine atom at position 3, a cyclopropoxy group (O-linked cyclopropane) at position 5, and an amine group at position 4. This compound’s unique substitution pattern confers distinct electronic and steric properties, making it a candidate for applications in medicinal chemistry and agrochemical synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-cyclopropoxypyridin-4-amine typically involves the functionalization of a pyridine ring. One common method is the Suzuki-Miyaura coupling reaction, which involves the cross-coupling of a boronic acid derivative with a halogenated pyridine under palladium catalysis . Another method involves the direct alkylation of pyridine N-oxides using Grignard reagents followed by functional group transformations .

Industrial Production Methods

Industrial production of 3-Chloro-5-cyclopropoxypyridin-4-amine may involve large-scale Suzuki-Miyaura coupling reactions due to their efficiency and scalability. The use of continuous flow reactors can enhance the production rate and yield while maintaining reaction control and safety.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-cyclopropoxypyridin-4-amine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in coupling reactions such as the Suzuki-Miyaura reaction.

Common Reagents and Conditions

Substitution Reactions: Nucleophiles such as amines or thiols can be used under basic conditions.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Major Products Formed

Substitution Products: Various substituted pyridines depending on the nucleophile used.

Oxidation Products: Oxidized derivatives of the pyridine ring.

Reduction Products: Reduced forms of the compound with altered functional groups.

Scientific Research Applications

3-Chloro-5-cyclopropoxypyridin-4-amine has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Agrochemicals: The compound can be used in the development of pesticides and herbicides due to its biological activity.

Materials Science: It can be incorporated into polymers and other materials to impart specific properties.

Mechanism of Action

The mechanism of action of 3-Chloro-5-cyclopropoxypyridin-4-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

Key Observations:

Electronic Effects :

• The nitro group in 3-Chloro-5-Nitropyridine-4-amine strongly withdraws electrons, polarizing the pyridine ring and facilitating electrophilic substitution reactions .
• In contrast, the methoxy group in 4-Chloro-5-methoxypyridin-3-amine donates electrons, increasing the amine’s basicity .
• The cyclopropoxy group in the main compound exerts moderate electron-withdrawing effects due to the sp³-hybridized oxygen, but its steric bulk dominates its chemical behavior .

Steric and Lipophilic Profiles: The cyclopropoxy and trifluoromethyl groups (in ) significantly increase lipophilicity (logP), favoring membrane permeability. However, the cyclopropoxy group’s three-membered ring imposes greater steric hindrance than linear alkoxy chains.

Synthetic Accessibility: Nitro-substituted pyridines (e.g., ) often require nitration under harsh acidic conditions, whereas cyclopropoxy groups may be introduced via nucleophilic displacement of a halogen using cyclopropoxide ions or via Mitsunobu coupling .

Notes

Evidence Limitations : Direct data on 3-Chloro-5-cyclopropoxypyridin-4-amine are absent in the provided sources; comparisons rely on structural analogs .

Synthesis Inference : Proposed routes for the main compound are extrapolated from methods used for nitro- and methoxy-substituted pyridines .

Physicochemical Data : Molecular weights for some compounds are estimated due to incomplete experimental data.